![molecular formula C21H13N3O5 B1245557 Hyrtioerectine A](/img/structure/B1245557.png)
Hyrtioerectine A
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Overview
Description
Hyrtioerectine A is a natural product found in Hyrtios erectus with data available.
Scientific Research Applications
Metabolic Impact of Exercise
Hyrtioerectine A's applications in scientific research are diverse, encompassing fields such as exercise biochemistry. A study employing 1H NMR-based metabonomics investigated the effects of sprint running training programs on the metabolic fingerprint of human serum. This research is a testament to the compound's potential in unveiling new insights into the short- and long-term impacts of exercise on metabolism (Pechlivanis et al., 2013).
Neural Impact and Language Learning
In the realm of neuroscience and linguistics, this compound's implications extend to understanding the neural basis of language processing and learning. A fascinating study explored the correlation between the anatomy of Heschl's Gyrus (HG), encompassing primary auditory areas, and the ability to learn foreign pitch patterns in language. This research underscores this compound's potential in shedding light on the role of primary auditory regions in speech learning and the broader context of spoken language acquisition (Wong et al., 2008).
Properties
Molecular Formula |
C21H13N3O5 |
---|---|
Molecular Weight |
387.3 g/mol |
IUPAC Name |
2-[6-hydroxy-3-(6-hydroxy-1H-indol-3-yl)-9H-pyrido[3,4-b]indol-4-yl]-2-oxoacetic acid |
InChI |
InChI=1S/C21H13N3O5/c25-9-2-4-14-12(5-9)17-16(24-14)8-23-19(18(17)20(27)21(28)29)13-7-22-15-6-10(26)1-3-11(13)15/h1-8,22,24-26H,(H,28,29) |
InChI Key |
AYFYGTZIXVBNOU-UHFFFAOYSA-N |
Canonical SMILES |
C1=CC2=C(C=C1O)NC=C2C3=NC=C4C(=C3C(=O)C(=O)O)C5=C(N4)C=CC(=C5)O |
synonyms |
hyrtioerectine A |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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